Cas no 40096-23-9 ((3-Fluorophenyl)methanethiol)

(3-Fluorophenyl)methanethiol structure
(3-Fluorophenyl)methanethiol structure
Product Name:(3-Fluorophenyl)methanethiol
CAS No:40096-23-9
MF:C7H7FS
MW:142.193884134293
MDL:MFCD06798004
CID:328262
PubChem ID:2761411
Update Time:2025-04-19

(3-Fluorophenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanethiol, 3-fluoro-
    • (3-fluorophenyl)methanethiol
    • 3-FLUOROTHIOANISOLE
    • 3-Fluorobenzyl mercaptan
    • Benzenemethanethiol,3-fluoro
    • m-Fluorbenzylmercaptan
    • m-fluorobenzyl mercaptan
    • A824914
    • AT13684
    • 3-fluorobenzylthiol
    • DTXSID10375756
    • FT-0694632
    • SCHEMBL1630471
    • EN300-206229
    • AKOS000164019
    • GEO-01429
    • MFCD06798004
    • 40096-23-9
    • (3-Fluorophenyl)methanethiol
    • MDL： MFCD06798004
    • Inchi： 1S/C7H7FS/c8-7-3-1-2-6(4-7)5-9/h1-4,9H,5H2
    • InChI Key： PMZGGJCLPBGARD-UHFFFAOYSA-N
    • SMILES： SCC1C=CC=C(C=1)F

Computed Properties

  • Exact Mass: 142.02500
  • Monoisotopic Mass: 142.02524956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 85
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 1Ų

Experimental Properties

  • PSA: 38.80000
  • LogP: 2.25550

(3-Fluorophenyl)methanethiol Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT, STENCH

(3-Fluorophenyl)methanethiol Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(3-Fluorophenyl)methanethiol Pricemore >>

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(3-Fluorophenyl)methanethiol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:40096-23-9)(3-Fluorophenyl)methanethiol
Order Number:A824914
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):574.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:40096-23-9)(3-Fluorophenyl)methanethiol
A824914
Purity:99%
Quantity:25g
Price ($):574.0
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